Cas no 6987-88-8 ( )

• Product Name: &nbsp
• CAS No: 6987-88-8
• MF: C₃₁H₄₆O₄
• MW: 482.694550037384
• CID: 882424
• PubChem ID: 277246
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2,2,6a,6b,9,9,12a-heptamethyl-3,10-dioxo-1,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydropicene-4a-carboxylate
• 3.21-Dioxo-bis-<desoxy>-machaerinsaeure-methylester
• methyl 3,21-dioxoolean-12-en-28-oate
• &nbsp;

• Inchi： 1S/C31H46O4/c1-26(2)17-20-19-9-10-22-28(5)13-12-23(32)27(3,4)21(28)11-14-30(22,7)29(19,6)15-16-31(20,18-24(26)33)25(34)35-8/h9,20-22H,10-18H2,1-8H3
• InChI Key： AKCOVGHMUFKBJX-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)C(C1(C)C)CCC1(C)C3(C)CCC4(C(=O)OC)CC(C(C)(C)CC4C3=CCC12)=O

Computed Properties

• Exact Mass: 482.34000
• Monoisotopic Mass: 482.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44000
• LogP: 6.70920